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Compound of Interest

Compound Name: 4-Nitrophenylglyoxylic acid

Cat. No.: B082383 Get Quote

This guide provides a comprehensive overview of the spectroscopic data for 4-
Nitrophenylglyoxylic acid (4-NPGA), a compound of interest in various chemical and

pharmaceutical research domains. The following sections detail its mass spectrometry,

infrared, and nuclear magnetic resonance data, along with the methodologies for their

acquisition. This document is intended for researchers, scientists, and professionals in drug

development who require a detailed understanding of the structural and electronic properties of

this molecule.

Spectroscopic Data Summary
The empirical formula of 4-Nitrophenylglyoxylic acid is C₈H₅NO₅, with a molecular weight of

195.13 g/mol .[1] The following tables summarize the key spectroscopic data obtained through

Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR)

Spectroscopy.

Table 1: Mass Spectrometry Data for 4-
Nitrophenylglyoxylic Acid
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Technique Parameter Value

Electron Ionization (EI) Molecular Ion [M]⁺ Data not explicitly provided

Key Fragment Ions (m/z) 150, 104, 76

High-Resolution MS (HRMS) Exact Mass [M+H]⁺
196.0240 (Calculated for

C₈H₆NO₅)

Table 2: ¹H NMR Spectroscopic Data for 4-
Nitrophenylglyoxylic Acid

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

8.18 Doublet (d) 8.9 Ar-H (2H)

8.33 Doublet (d) 8.9 Ar-H (2H)

Solvent: DMSO-d₆, Instrument Frequency: 400 MHz[2]

Table 3: ¹³C NMR Spectroscopic Data for 4-
Nitrophenylglyoxylic Acid

Chemical Shift (δ) ppm Assignment

Experimental data not available in the searched

literature.

Table 4: Infrared (IR) Spectroscopic Data for 4-
Nitrophenylglyoxylic Acid

Wavenumber (cm⁻¹) Assignment

Experimental data not available in the searched

literature.

Experimental Protocols
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The following sections describe the generalized experimental procedures for obtaining the

spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A solution of 4-Nitrophenylglyoxylic acid was prepared in deuterated dimethyl sulfoxide

(DMSO-d₆). The ¹H NMR spectrum was recorded on a 400 MHz spectrometer.[2] The chemical

shifts are reported in parts per million (ppm) relative to a tetramethylsilane (TMS) internal

standard.

Mass Spectrometry (MS)
The electron ionization mass spectrum was obtained from the NIST WebBook database. For

high-resolution mass spectrometry, the sample would be introduced into the mass

spectrometer, typically via electrospray ionization (ESI), and the exact mass-to-charge ratio of

the protonated molecular ion would be determined.

Infrared (IR) Spectroscopy
To obtain an IR spectrum, a small amount of solid 4-Nitrophenylglyoxylic acid would be finely

ground with potassium bromide (KBr) and pressed into a thin pellet. The spectrum would then

be recorded using a Fourier Transform Infrared (FTIR) spectrometer.

Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic characterization of

a chemical compound like 4-Nitrophenylglyoxylic acid.
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A generalized workflow for the spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of 4-Nitrophenylglyoxylic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082383#spectroscopic-data-for-4-
nitrophenylglyoxylic-acid-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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